![molecular formula C9H10O3 B2838359 2,2-Dimethylbenzo[d][1,3]dioxol-5-ol CAS No. 73447-99-1](/img/structure/B2838359.png)
2,2-Dimethylbenzo[d][1,3]dioxol-5-ol
Overview
Description
2,2-Dimethylbenzo[d][1,3]dioxol-5-ol is a chemical compound with the molecular formula C9H10O3 and a molecular weight of 166.18 . It is also known by its IUPAC name this compound .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzodioxole ring with two methyl groups attached to one of the carbon atoms and a hydroxyl group attached to the fifth carbon atom of the ring . Unfortunately, I could not find more detailed information on the molecular structure analysis of this compound.Physical And Chemical Properties Analysis
This compound is a colorless oil with a boiling point of 87-99 °C (at a pressure of 0.07 Torr) and a predicted density of 1.208±0.06 g/cm3 .Scientific Research Applications
Electrolyte Additive in Lithium-Ion Batteries
2,2-Dimethylbenzo[d][1,3]dioxol-5-ol has been explored as an electrolyte additive in lithium-ion batteries. Xu et al. (2010) found that this compound, as 4,5-Dimethyl-[1,3]dioxol-2-one (DMDO), assists in forming better solid electrolyte interfaces (SEIs) on both anodes and cathodes, improving battery capacity retention (Xu et al., 2010).
Nonlinear Optical Properties
Another area of research is in the field of nonlinear optics. Sreenath et al. (2018) investigated the nonlinear optical properties of 1-(2,5-Dimethoxy-phenylazo)-naphthalen-2-ol. Their study, involving experimental and theoretical methods, revealed potential applications in optoelectronics and photonics due to its significant third-order nonlinear results (Sreenath et al., 2018).
Bioactive Safrole Derivative Studies
The derivative of safrole, a closely related compound to this compound, has been studied for its bioactive properties. Khayyat and Al-Zahrani (2014) reported that safrole derivatives exhibit antibacterial properties, indicating potential medical applications (Khayyat & Al-Zahrani, 2014).
Synthesis of Antiepileptic Drugs
In pharmaceutical research, El-Behairy and Sundby (2013) demonstrated the synthesis of the antiepileptic drug Stiripentol using 5-vinylbenzo[d][1,3]dioxole, a compound related to this compound. This highlights its utility in drug synthesis (El-Behairy & Sundby, 2013).
Potential Anti-Cancer Agents
Madadi et al. (2016) synthesized and evaluated (Z)-2-(benzo[d][1,3]dioxol-5-yl) and related analogs for their anti-cancer activities. These compounds showed promising results against various human cancer cell lines, suggesting potential for development as anti-cancer agents (Madadi et al., 2016).
Safety and Hazards
The safety information available indicates that 2,2-Dimethylbenzo[d][1,3]dioxol-5-ol may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wear protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
properties
IUPAC Name |
2,2-dimethyl-1,3-benzodioxol-5-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-9(2)11-7-4-3-6(10)5-8(7)12-9/h3-5,10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDZFTYMGINYVLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2=C(O1)C=C(C=C2)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73447-99-1 | |
Record name | 2,2-dimethyl-1,3-dioxaindan-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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